MAPK/MAK/MRK overlapping kinase (32-40)
Description
MAPK/MAK/MRK overlapping kinase
Scientific Research Applications
Expression and Functional Diversity
ICK/MRK (intestinal cell kinase/MAK-related kinase), MAK (male germ cell-associated kinase), and MOK (MAPK/MAK/MRK-overlapping kinase) demonstrate distinct expression patterns and have potential diverse biological roles, particularly in intestinal neoplasia and development. Chen et al. (2013) found differential expressions of these proteins along the duodenum-to-colon axis and postnatal murine development, suggesting distinct roles in the regulation of intestinal neoplasia (Chen, Wu, Moskaluk, & Fu, 2013).
Association with Acute Myeloid Leukemia
MOK overexpression is linked with promoter hypomethylation in acute myeloid leukemia (AML) patients, as found by Qian et al. (2015). This hypomethylation was significantly correlated with MOK expression, suggesting a potential role in AML pathophysiology (Qian, Chen, Yao, Yang, & Yang, 2015).
Role in ALS Pathophysiology
Pérez-Cabello et al. (2023) identified the involvement of MOK in amyotrophic lateral sclerosis (ALS) pathophysiology. They discovered MOK's role in controlling inflammatory and type-I IFN responses in microglia, which are neurotoxic to motor neurons, indicating a potential therapeutic target in ALS (Pérez-Cabello, Franco, Silvera-Carrasco, Capilla-González, Armaos, Gómez-Lima, García-García, Yap, Leal‐Lasarte, Lall, Baloh, Martínez, Miyata, Tartaglia, Sawarkar, García-Domínguez, Pozo, & Roodveldt, 2023).
Regulation and Functions
Fu (2012) elaborates on the regulations and functions of the ICK/MAK/MOK family, highlighting their potential in human diseases. This includes insights into their structural organization and possible specific regulatory mechanisms (Fu, 2012).
Impact on Cilium Length and Intraflagellar Transport
Jansen and Broekhuis (2012) demonstrated that MAK, MRK, and MOK regulate cilium length and intraflagellar transport, a key process in cilia assembly and signaling pathways. This regulation is critical for cellular processes like cell proliferation and differentiation (Jansen & Broekhuis, 2012).
properties
Product Name |
MAPK/MAK/MRK overlapping kinase (32-40) |
|---|---|
sequence |
PLPPARNGGL |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
MAPK/MAK/MRK overlapping kinase (32-40) |
Origin of Product |
United States |
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